Cas no 184837-06-7 (6-Benzothiazolol,2-pentyl-)

• Product name: 6-Benzothiazolol,2-pentyl-
• CAS No: 184837-06-7
• MF: C₁₂H₁₅NOS
• MW: 221.3186
• CID: 114390
• PubChem ID: 45077202

6-Benzothiazolol,2-pentyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolol,2-pentyl-
• 6-Benzothiazolol,2-pentyl-(9CI)
• 2-Pentyl-1,3-benzothiazol-6-ol
• 184837-06-7
• SCHEMBL8355908

• Inchi： InChI=1S/C12H15NOS/c1-2-3-4-5-12-13-10-7-6-9(14)8-11(10)15-12/h6-8,14H,2-5H2,1H3
• InChI Key： MCPCAFPDQAXXIO-UHFFFAOYSA-N
• SMILES： C(C1=NC2C=CC(O)=CC=2S1)CCCC

Computed Properties

• Exact Mass: 221.087
• Monoisotopic Mass: 221.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2
• XLogP3: 4.3